Cas no 898559-25-6 (3,5-Dibromopyridine-2-carbaldehyde)

3,5-Dibromopyridine-2-carbaldehyde structure
898559-25-6 structure
Product Name:3,5-Dibromopyridine-2-carbaldehyde
CAS No:898559-25-6
MF:C6H3Br2NO
MW:264.902119874954
MDL:MFCD08704598
CID:890146
PubChem ID:20129826
Update Time:2024-10-26

3,5-Dibromopyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dibromopicolinaldehyde
    • 3,5-DIBROMO-PYRIDIN-2-YL-ALDEHYDE
    • 3,5-dibromopyridine-2-carbaldehyde
    • 3,5-Dibromopyridine-2-carboxaldehyde
    • 3,5-Dibromo-2-pyridinecarboxaldehyde (ACI)
    • MFCD08704598
    • WS-01148
    • DB-082472
    • YKB55925
    • BKOUPZMVLRIILB-UHFFFAOYSA-N
    • AB48580
    • Z1269170587
    • EN300-108131
    • 3,5-Dibromopyridine-2-carboxaldehyde, 96%
    • AKOS016007456
    • CS-0046921
    • 3,5-Dibromo-pyridine-2-carbaldehyde
    • SY123448
    • 898559-25-6
    • SCHEMBL10684726
    • W15435
    • DTXSID10602771
    • 3,5-Dibromopyridine-2-carbaldehyde
    • MDL： MFCD08704598
    • Inchi： 1S/C6H3Br2NO/c7-4-1-5(8)6(3-10)9-2-4/h1-3H
    • InChI Key： BKOUPZMVLRIILB-UHFFFAOYSA-N
    • SMILES： O=CC1C(Br)=CC(Br)=CN=1

Computed Properties

  • Exact Mass: 262.85800
  • Monoisotopic Mass: 262.858
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30A^2
  • XLogP3: 2

Experimental Properties

  • Density: 2.09
  • Melting Point: 60-64 °C
  • Boiling Point: 269.4°C at 760 mmHg
  • Flash Point: 116.7°C
  • Refractive Index: 1.654
  • PSA: 29.96000
  • LogP: 2.41910

3,5-Dibromopyridine-2-carbaldehyde Security Information

3,5-Dibromopyridine-2-carbaldehyde Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-Dibromopyridine-2-carbaldehyde Pricemore >>

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 898559-25-6 96%
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abcr
AB510646-500 mg
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abcr
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3,5-Dibromopyridine-2-carbaldehyde Production Method

Production Method 1

625-92-3 625-92-3
898559-25-6 898559-25-6
Reaction Conditions
1.1 Reagents: Magnesate(1-), dichloro(2,2,6,6-tetramethylpiperidinato)-, lithium (1:1) Solvents: Tetrahydrofuran ;  0.5 h, -25 °C
1.2 Reagents: Iodine Solvents: Tetrahydrofuran
1.3 Solvents: Tetrahydrofuran ;  -25 °C
1.4 Reagents: Ammonium chloride Solvents: Water
Reference
Mixed Mg/Li amides of the type R2NMgCl·LiCl as highly efficient bases for the regioselective generation of functionalized aryl and heteroaryl magnesium compounds
Krasovskiy, Arkady; Krasovskaya, Valeria; Knochel, Paul, Angewandte Chemie, 2006, 45(18), 2958-2961

Production Method 2

2750165-33-2 2750165-33-2
898559-25-6 898559-25-6
Reaction Conditions
1.1 Reagents: Boron trichloride Solvents: Dichloromethane ;  0 °C; 0 °C → rt; 10 - 30 min, rt
1.2 Reagents: Water ;  30 min, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  basified, rt
Reference
A Metal-Free Visible-Light Photoredox Construction and Direct C-H Functionalization of Pyridines: Green Synthesis of Polysubstituted Picolinaldehydes
Zhang, Qun-Liang; Yu, Qin-qin; Ma, Li; Lu, Xuelian; Fan, Qing-Tian; et al, Journal of Organic Chemistry, 2021, 86(23), 17244-17248

Production Method 3

625-92-3 625-92-3
898559-25-6 898559-25-6
Reaction Conditions
1.1 Reagents: Magnesate(1-), dichloro(2,2,6,6-tetramethylpiperidinato)-, lithium (1:1) Solvents: Tetrahydrofuran ;  1 min, 0 °C
1.2 10 s, 25 °C
Reference
Continuous flow magnesiation of functionalized heterocycles and acrylates with TMPMgCl.LiCl
Petersen, Trine P.; Becker, Matthias R.; Knochel, Paul, Angewandte Chemie, 2014, 53(30), 7933-7937

3,5-Dibromopyridine-2-carbaldehyde Raw materials

3,5-Dibromopyridine-2-carbaldehyde Preparation Products

3,5-Dibromopyridine-2-carbaldehyde Related Literature

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